Cas no 1127-47-5 (3-Pyridinecarboxylicacid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo-)

3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo-, is a heterocyclic organic compound featuring a pyridine core with functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of hydroxyl and carboxylic acid moieties makes it a versatile intermediate for pharmaceutical and agrochemical applications. Its structural properties allow for selective modifications, facilitating the synthesis of complex molecules. The compound’s stability under standard conditions and compatibility with various reaction conditions further underscore its value in research and industrial processes. Its precise molecular architecture also makes it suitable for studies in medicinal chemistry, particularly in the development of bioactive derivatives.

3-Pyridinecarboxylicacid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo- structure

1127-47-5 structure

Product Name:3-Pyridinecarboxylicacid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo-

CAS No:1127-47-5

MF:C₇H₇NO₄

MW:169.134782075882

CID:212996

PubChem ID:54708942

Update Time:2025-06-06

3-Pyridinecarboxylicacid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylicacid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo-
- 4,6-dihydroxy-2-methylnicotinic acid
- 4-hydroxy-2-methyl-6-oxo-1H-pyridine-3-carboxylic acid
- SCHEMBL19831916
- F20291
- 4,6-DIHYDROXY-2-METHYLPYRIDINE-3-CARBOXYLIC ACID
- 4-hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 1127-47-5
- DTXSID50716129
- AKOS006276069
- MDL： MFCD28159962
- Inchi： 1S/C7H7NO4/c1-3-6(7(11)12)4(9)2-5(10)8-3/h2H,1H3,(H,11,12)(H2,8,9,10)
- InChI Key： QEKUGKPCUCOBMW-UHFFFAOYSA-N
- SMILES： OC1=CC(NC(C)=C1C(=O)O)=O

Computed Properties

Exact Mass: 168.02968
Monoisotopic Mass: 169.03750770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 86.6Å²

Experimental Properties

PSA: 89.46

3-Pyridinecarboxylicacid, 1,6-dihydro-4-hydroxy-2-methyl-6-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AE27239-250mg	4,6-dihydroxy-2-Methylnicotinic acid	1127-47-5	97%	250mg	$456.00	2024-04-20
A2B Chem LLC	AE27239-1g	4,6-dihydroxy-2-Methylnicotinic acid	1127-47-5	97%	1g	$1080.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757516-1g	4-Hydroxy-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid	1127-47-5	98%	1g	￥9303.00	2024-08-09